Cas no 94596-27-7 (Senkyunolide H)

• Product Name: Senkyunolide H
• CAS No: 94596-27-7
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD32182625
• CID: 823225
• PubChem ID: 131874235
• Update Time: 2024-10-25

Senkyunolide H Chemical and Physical Properties

Names and Identifiers

• Senkyunolide H
• Senkyunolide H
• Seneciphyllin
• (3Z,6R,7S)-rel-3-Butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-1(3H)-isobenzofuranone
• Chuanxiong rhizoMe oil
• senkyunolide I
• 3-butylidene-6,7-dihydroxy-1,3,4,5,6,7-hexahydro-2-benzofuran-1-one
• 3-Butylidene-6,7-dihydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one
• Senkyuunolide I
• MEGxp0_000385
• A859318
• A935187
• 1(3H)-Isobenzofuranone, 3-butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3Z,6R,7S)-rel-
• 1(3H)-Isobenzofuranone,3-butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3Z,6R,7R)-rel-
• 1(3H)-Isobenzofuranone,3-butylidene-4,5,6,7-tetrahydro-6,7-dihydr
• 1(3H)-Isobenzofuranone, 3-butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3Z,6α,7α)- (ZCI)
• rel-(3Z,6R,7S)-3-Butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-1(3H)-isobenzofuranone (ACI)
• SCHEMBL13053456
• 94596-27-7
• C12H16O4
• (3Z,6S,7R)-3-butylidene-6,7-dihydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one
• AKOS037514837
• SCHEMBL21325548
• 56W6M8HQ2G
• (3Z,6R,7S)-3-butylidene-6,7-dihydroxy-4,5,6,7-tetrahydro-2-benzouran-1-one
• 1(3H)-Isobenzofuranone,3-butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3Z,6R,7S)-rel-
• CS-0009776
• rel-(6R,7S,Z)-3-Butylidene-6,7-dihydroxy-4,5,6,7-tetrahydroisobenzofuran-1(3H)-one
• HY-N0744
• (3Z,6R,7S)-3-Butylidene-6,7-dihydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one
• UNII-56W6M8HQ2G
• SenkyunolideH
• AC-34947
• MS-23262
• CHEBI:167850
• AKOS040759321

• MDL： MFCD32182625
• Inchi： 1S/C12H16O4/c1-2-3-4-9-7-5-6-8(13)11(14)10(7)12(15)16-9/h4,8,11,13-14H,2-3,5-6H2,1H3/b9-4-/t8-,11-/m1/s1
• InChI Key： DQNGMIQSXNGHOA-OBEBJBLMSA-N
• SMILES： O[C@@H]1[C@H](O)CCC2/C(/OC(C1=2)=O)=C/CCC

Computed Properties

• Exact Mass: 224.10500
• Monoisotopic Mass: 224.10485899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.25
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Powder
• Density: 1.28
• Boiling Point: 444.8±45.0 °C at 760 mmHg
• Flash Point: 175.1±22.2 °C
• PSA: 66.76000
• LogP: 1.03940
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Senkyunolide H Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous